Cas no 2171246-67-4 (Fmoc-β-Ala-Pro-OH)

• Product Name: Fmoc-β-Ala-Pro-OH
• CAS No: 2171246-67-4
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• MDL: MFCD31714907
• CID: 5038113
• PubChem ID: 145712302
• Update Time: 2025-05-19

Fmoc-β-Ala-Pro-OH Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)propanoyl)pyrrolidine-2-carboxylic acid
• (2S)-1-[3-(9H-fluoren-9-ylmethoxycarbonylamino)propanoyl]pyrrolidine-2-carboxylic acid
• Fmoc-β-Ala-Pro-OH

• MDL： MFCD31714907
• Inchi： 1S/C23H24N2O5/c26-21(25-13-5-10-20(25)22(27)28)11-12-24-23(29)30-14-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-4,6-9,19-20H,5,10-14H2,(H,24,29)(H,27,28)/t20-/m0/s1
• InChI Key： CMHMPGGPDZCPKV-FQEVSTJZSA-N
• SMILES： O(C(NCCC(N1CCC[C@H]1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 632
• XLogP3: 2.6
• Topological Polar Surface Area: 95.9

Additional information on Fmoc-β-Ala-Pro-OH

Professional Introduction to Fmoc-β-Ala-Pro-OH (CAS No. 2171246-67-4)

The compound Fmoc-β-Ala-Pro-OH, with the CAS number 2171246-67-4, is a significant intermediate in the field of peptidomimetics and peptide synthesis. This protected amino acid derivative plays a crucial role in the development of novel therapeutic agents, particularly in the realm of bioconjugation and targeted drug delivery systems. The structure of Fmoc-β-Ala-Pro-OH consists of a β-alanine moiety linked to a proline residue, both of which are strategically incorporated to enhance the stability and bioavailability of peptide-based drugs.

In recent years, there has been a surge in research focused on peptidomimetics due to their ability to mimic the biological activity of natural peptides while exhibiting improved pharmacokinetic properties. The Fmoc-β-Ala-Pro-OH derivative is particularly valued for its role in constructing cyclic peptides and constrained peptidomimetics, which can exhibit higher binding affinity and longer half-life compared to their linear counterparts. This has opened up new avenues for the treatment of various diseases, including cancer, inflammation, and infectious disorders.

The Fmoc (fluorenylmethyloxycarbonyl) group is a well-established protecting group in peptide synthesis, ensuring that the amine functionality of the amino acid remains protected during subsequent chemical modifications. The use of Fmoc-β-Ala-Pro-OH allows researchers to efficiently incorporate this protected amino acid into larger peptide chains without interference from other reactive functional groups. This precision is crucial for maintaining the structural integrity and biological activity of the final peptide product.

Recent advancements in solid-phase peptide synthesis (SPPS) have further enhanced the utility of Fmoc-β-Ala-Pro-OH. SPPS is a widely used method for constructing complex peptides, and the availability of well-defined protected amino acids like Fmoc-β-Ala-Pro-OH has streamlined this process significantly. For instance, studies have demonstrated its effectiveness in synthesizing cyclic peptides that exhibit potent inhibitory effects on target enzymes and receptors. These cyclic structures often demonstrate improved solubility and stability, making them more suitable for therapeutic applications.

The incorporation of β-alanine and proline residues in peptidomimetics has been shown to impart unique conformational properties to the resulting molecules. β-Alanine contributes to increased rigidity, while proline introduces a kink in the peptide backbone, both of which can be exploited to optimize binding interactions with biological targets. This has led to the development of highly specific peptidomimetics that can selectively inhibit disease-causing pathways without affecting normal physiological processes.

In addition to its role in peptidomimetic design, Fmoc-β-Ala-Pro-OH has found applications in the development of bioconjugates. Bioconjugation involves linking a biologically active molecule (such as a therapeutic protein or small organic compound) to another molecule (such as a targeting ligand or imaging agent) to enhance its delivery or diagnostic capabilities. The protected amine group in Fmoc-β-Ala-Pro-OH provides a versatile site for conjugation reactions, enabling researchers to create sophisticated bioconjugates with tailored properties.

Recent research has highlighted the potential of Fmoc-β-Ala-Pro-OH in developing targeted drug delivery systems. By incorporating this derivative into peptide-based nanoparticles or micelles, researchers can create carriers that selectively deliver therapeutic agents to specific sites within the body. This approach has shown promise in improving treatment efficacy while minimizing side effects. For example, studies have demonstrated that peptides conjugated with imaging agents derived from Fmoc-β-Ala-Pro-OH can enhance the accuracy of diagnostic procedures for various diseases.

The versatility of Fmoc-β-Ala-Pro-OH also extends to its use in protein engineering and enzyme inhibition studies. By strategically incorporating this amino acid derivative into enzyme active sites or substrate analogs, researchers can gain insights into molecular mechanisms and develop novel inhibitors with high specificity. This has been particularly valuable in studying metabolic pathways and developing drugs that target enzyme-mediated diseases.

The chemical synthesis of Fmoc-β-Ala-Pro-OH is well-established and scalable, making it an accessible building block for synthetic chemists working in pharmaceuticals and biotechnology. Advances in synthetic methodologies have further improved the yield and purity of this compound, ensuring that researchers have access to high-quality starting materials for their experiments. This reliability is essential for large-scale production and clinical translation.

In conclusion, Fmoc-β-Ala-Pro-OH (CAS No. 2171246-67-4) is a multifaceted compound with significant applications in peptidomimetic design, bioconjugation, targeted drug delivery, and protein engineering. Its unique structural features and versatile reactivity make it an invaluable tool for researchers seeking to develop innovative therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like Fmoc-β-Ala-Pro-OH will undoubtedly play a pivotal role in shaping the future of medicinal chemistry.